Cas no 885271-63-6 (Methyl 3-bromo-1H-indazole-4-carboxylate)

• Product Name: Methyl 3-bromo-1H-indazole-4-carboxylate
• CAS No: 885271-63-6
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• MDL: MFCD11045401
• CID: 710836
• PubChem ID: 24728204
• Update Time: 2024-10-26

Methyl 3-bromo-1H-indazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-1H-indazole-4-carboxylate
• 1H-INDAZOLE-4-CARBOXYLIC ACID,3-BROMO-,METHYL ESTER
• 3-Bromo-1H-indazole-4-carboxylic acid methyl ester
• 3-Bromo-1H-indazole-5-caboxylic acid methylester
• methyl 3-bromo-2H-indazole-4-carboxylate
• 3-Bromo-1H-indazole-5-caboxylic acidmethylester
• Methyl 3-bromo-4-indazolecarboxylate
• Methyl-3-bromoindazole-4-carboxylate
• Methyl 3-bromo-1H-indazole-4-carboxylate (ACI)
• 3-Bromo-4-(methoxycarbonyl)-1H-indazole
• AKOS015960669
• DTXSID60646261
• MFCD03840642
• 3-Bromo-4-(1H)indazole carboxylic acid methyl ester
• AC-30466
• DB-077396
• SY065548
• 885271-63-6
• methyl3-bromo-1H-indazole-4-carboxylate
• SCHEMBL1135530
• YRCSUTRLSRFUKC-UHFFFAOYSA-N
• AS-8244
• PB15758
• CS-0049119

• MDL： MFCD11045401
• Inchi： 1S/C9H7BrN2O2/c1-14-9(13)5-3-2-4-6-7(5)8(10)12-11-6/h2-4H,1H3,(H,11,12)
• InChI Key： YRCSUTRLSRFUKC-UHFFFAOYSA-N
• SMILES： O=C(C1C2=C(NN=C2Br)C=CC=1)OC

Computed Properties

• Exact Mass: 253.96900
• Monoisotopic Mass: 253.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.4

Experimental Properties

• Density: 1.709
• Boiling Point: 399.7°C at 760 mmHg
• Flash Point: 195.5°C
• Refractive Index: 1.675
• PSA: 54.98000
• LogP: 2.11200